• Hydroxy-PEG3-NHS
    • Cat. No.:
    • B608008
    • CAS No.:
    • 1807518-71-3
    • Molecular Formula:
    • C13H21NO8
    • Molecular Weight:
    • 319.31 g/mol
    Description
    Hydroxy-PEG3-NHS is a PEG derivative containing a hydroxyl group with an NHS ester. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables further derivatization or replacem...
  • Hydroxy-PEG3-PFP ester
    • Cat. No.:
    • B608009
    • CAS No.:
    • 1807537-40-1
    • Molecular Formula:
    • C15H17F5O6
    • Molecular Weight:
    • 388.28 g/mol
    Description
    Hydroxy-PEG3-PFP ester is a PEG derivative containing a hydroxyl group with a PFP ester group. It can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-cont...
  • HO-PEG4-CH2COOtBu
    • Cat. No.:
    • B608010
    • CAS No.:
    • 169751-72-8
    • Molecular Formula:
    • C14H28O7
    • Molecular Weight:
    • 308.37
    Description
    Hydroxy-PEG4-CH2CO2tBu is a PEG derivative containing a hydroxyl group with a t-butyl protected carboxyl group. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables furthe...
  • Hydroxy-PEG5-acid
    • Cat. No.:
    • B608011
    • CAS No.:
    • Molecular Formula:
    • C13H26O8
    • Molecular Weight:
    • 310.34 g/mol
    Description
    Hydroxy-PEG5-acid is a PEG derivative containing a hydroxyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, o...
  • Hydroxy-PEG5-methyl ester
    • Cat. No.:
    • B608013
    • CAS No.:
    • Molecular Formula:
    • C14H28O8
    • Molecular Weight:
    • 324.37 g/mol
    Description
    Hydroxy-PEG5-methyl ester is a PEG derivative containing a hydroxyl group and a methyl ester. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables further derivatization o...
  • Hydroxy-PEG6-acid
    • Cat. No.:
    • B608015
    • CAS No.:
    • 1347750-85-9
    • Molecular Formula:
    • C15H30O9
    • Molecular Weight:
    • 354.39 g/mol
    Description
    Hydroxy-PEG6-acid is a PEG derivative containing a hydroxyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, o...
  • Hydroxy-PEG6-CH2-Boc
    • Cat. No.:
    • B608016
    • CAS No.:
    • Molecular Formula:
    • C18H36O9
    • Molecular Weight:
    • 396.5 g/mol
    Description
    Hydroxy-PEG6-CH2CO2tBu is a PEG derivative containing a hydroxyl group with a t-butyl protected carboxyl group. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables furthe...
  • Hydroxy-PEG6-Boc
    • Cat. No.:
    • B608017
    • CAS No.:
    • 361189-64-2
    • Molecular Formula:
    • C19H38O9
    • Molecular Weight:
    • 410.5 g/mol
    Description
    Hydroxy-PEG6-t-butyl ester is a PEG derivative containing a hydroxyl group with a t-butyl ester. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables further derivatizatio...
  • Hydroxy-PEG8-Boc
    • Cat. No.:
    • B608019
    • CAS No.:
    • Molecular Formula:
    • C23H46O11
    • Molecular Weight:
    • 498.6 g/mol
    Description
    Hydroxy-PEG8-t-butyl ester is a PEG derivative containing a hydroxyl group with a t-butyl ester. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables further derivatizatio...
  • Hydroxy-PEG9-Boc
    • Cat. No.:
    • B608020
    • CAS No.:
    • Molecular Formula:
    • C25H50O12
    • Molecular Weight:
    • 542.7 g/mol
    Description
    Hydroxy-PEG9-t-butyl ester is a PEG derivative containing a hydroxyl group with a t-butyl ester. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables further derivatizatio...
© Copyright 2026 BenchChem. All Rights Reserved.